Cas no 209185-99-9 (1,3,3,5,5-pentamethylcyclohexan-1-amine hydrochloride)

• Product Name: 1,3,3,5,5-pentamethylcyclohexan-1-amine hydrochloride
• CAS No: 209185-99-9
• MF: C₁₁H₂₄ClN
• MW: 205.76796245575
• MDL: MFCD06407768
• CID: 1397182
• PubChem ID: 9859105
• Update Time: 2025-07-17

1,3,3,5,5-pentamethylcyclohexan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,3,3,5,5-Pentamethylcyclohexylamine hydrochloride
• Neramexane hydrochloride
• 279
• 579
• MRZ-2
• 1,3,3,5,5-pentamethylcyclohexan-1-amine hydrochloride
• 1,3,3,5,5-pentamethylcyclohexan-1-amineHydrochloride
• 209185-99-9
• AKOS040758688
• EN300-298363
• BBZGRRQNLIQLGP-UHFFFAOYSA-N
• TS-09116
• SCHEMBL907383
• 1,3,3,5,5-pentamethylcyclohexan-1-amine;hydrochloride
• 1-amino-1,3,3,5,5-pentamethyl-cyclohexan hydrochloride
• Z2512944499
• G62531

• MDL： MFCD06407768
• Inchi： 1S/C11H23N.ClH/c1-9(2)6-10(3,4)8-11(5,12)7-9;/h6-8,12H2,1-5H3;1H
• InChI Key： BBZGRRQNLIQLGP-UHFFFAOYSA-N
• SMILES： Cl.NC1(C)CC(C)(C)CC(C)(C)C1

Computed Properties

• Exact Mass: 205.15992
• Monoisotopic Mass: 205.1597275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on 1,3,3,5,5-pentamethylcyclohexan-1-amine hydrochloride

Recent Advances in the Study of 1,3,3,5,5-Pentamethylcyclohexan-1-amine Hydrochloride (CAS: 209185-99-9)

1,3,3,5,5-Pentamethylcyclohexan-1-amine hydrochloride (CAS: 209185-99-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a building block for novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic uses.

A recent study published in the Journal of Medicinal Chemistry investigated the synthetic pathways for 1,3,3,5,5-pentamethylcyclohexan-1-amine hydrochloride, highlighting its role as a key intermediate in the production of bioactive molecules. The researchers employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structural integrity and purity. The study also emphasized the compound's stability under various conditions, making it a reliable candidate for further pharmaceutical applications.

In another groundbreaking study, researchers explored the compound's potential as a modulator of central nervous system (CNS) receptors. Preliminary in vitro assays demonstrated that 1,3,3,5,5-pentamethylcyclohexan-1-amine hydrochloride exhibits affinity for specific neurotransmitter receptors, suggesting its potential use in the treatment of neurological disorders such as depression and anxiety. These findings were further supported by molecular docking studies, which revealed the compound's ability to interact with key binding sites on target proteins.

Additionally, a recent patent application disclosed the use of 1,3,3,5,5-pentamethylcyclohexan-1-amine hydrochloride in the development of novel antimicrobial agents. The patent highlights the compound's efficacy against a range of Gram-positive and Gram-negative bacteria, with minimal cytotoxicity observed in mammalian cell lines. This discovery opens new avenues for the development of next-generation antibiotics, particularly in the face of rising antibiotic resistance.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic and pharmacodynamic properties. Current research efforts are focused on improving its bioavailability and reducing potential side effects. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate the translation of these discoveries into clinical applications.

In conclusion, 1,3,3,5,5-pentamethylcyclohexan-1-amine hydrochloride (CAS: 209185-99-9) represents a versatile and promising compound in the field of chemical biology and drug development. Its diverse applications, from CNS modulation to antimicrobial activity, underscore its potential as a valuable tool in the discovery of new therapeutics. Future research will likely focus on refining its properties and exploring its efficacy in preclinical and clinical settings.